Cas no 88497-68-1 (morpholine-4-carboximidamide; sulfuric acid)

• Product Name: morpholine-4-carboximidamide; sulfuric acid
• CAS No: 88497-68-1
• MF: C₅H₁₃N₃O₅S
• MW: 227.23881983757
• MDL: MFCD08448139
• CID: 1026183
• PubChem ID: 12427953
• Update Time: 2025-04-24

morpholine-4-carboximidamide; sulfuric acid Chemical and Physical Properties

Names and Identifiers

• Morpholine-4-carboximidamide sulfate
• MORPHOLINE-4-CARBOXAMIDINE HEMISULFATE
• morpholine-4-carboximidamide; sulfuric acid
• 88497-68-1
• EN300-23619
• A916002
• AKOS016005971
• morpholine-4-carboximidamidesulfate
• Sulfuric acid--morpholine-4-carboximidamide (1/1)
• sulfuric acid compound with morpholine-4-carboximidamide (1:1)
• DTXSID70497807
• CS-0271973
• XHQCEGHWOJKISX-UHFFFAOYSA-N
• SCHEMBL10413938
• morpholine-4-carboximidamide,sulfuric acid

• MDL： MFCD08448139
• Inchi： 1S/C5H11N3O.H2O4S/c6-5(7)8-1-3-9-4-2-8;1-5(2,3)4/h1-4H2,(H3,6,7);(H2,1,2,3,4)
• InChI Key： XHQCEGHWOJKISX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O1CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 227.05759170g/mol
• Monoisotopic Mass: 227.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

morpholine-4-carboximidamide; sulfuric acid Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids

Additional information on morpholine-4-carboximidamide; sulfuric acid

Morpholine-4-carboximidamide Sulfate (CAS No. 88497-68-1): Properties, Applications, and Market Insights

Morpholine-4-carboximidamide sulfate (CAS No. 88497-68-1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as morpholine carboximidamide sulfate, is a sulfate salt derivative of morpholine-4-carboximidamide, featuring unique chemical properties that make it valuable in synthetic chemistry and drug development.

The molecular structure of Morpholine-4-carboximidamide sulfate combines the morpholine ring system with a carboximidamide functional group, stabilized by sulfate ions. This configuration contributes to its solubility in polar solvents like water and ethanol, a property highly sought after in formulation chemistry. Researchers frequently explore its role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation.

In pharmaceutical applications, CAS 88497-68-1 has gained attention for its potential as a building block in medicinal chemistry. Recent studies highlight its utility in developing novel compounds with biological activity, aligning with current industry trends toward targeted therapies. The compound's stability under various pH conditions makes it particularly useful for researchers investigating pH-dependent drug delivery systems - a hot topic in modern pharma research.

The global market for morpholine derivatives like Morpholine-4-carboximidamide sulfate has shown steady growth, driven by increasing R&D investment in specialty chemicals. Industry analysts note growing demand from contract research organizations and academic laboratories, particularly in regions with strong pharmaceutical sectors like North America, Europe, and parts of Asia. This aligns with current search trends where professionals frequently query "morpholine derivatives suppliers" or "specialty chemical distributors."

From a synthetic chemistry perspective, 88497-68-1 offers several advantages. Its well-defined crystalline structure facilitates purification processes, while its moderate reactivity allows for controlled transformations. These characteristics answer common search queries from synthetic chemists looking for "reliable morpholine intermediates" or "stable carboximidamide derivatives." The compound's melting point range (typically 200-220°C with decomposition) makes it suitable for various thermal processing methods.

Quality control of Morpholine-4-carboximidamide sulfate follows stringent analytical protocols. Modern characterization techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure batch-to-batch consistency - a critical factor for research reproducibility. This addresses frequent search questions about "analytical methods for morpholine compounds" or "purity standards for research chemicals." Current good manufacturing practices (cGMP) guidelines apply to its production when intended for pharmaceutical applications.

Environmental and handling considerations for CAS 88497-68-1 follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper storage in airtight containers at room temperature maintains stability. This information responds to common safety-related searches about "morpholine derivative storage" or "laboratory chemical handling."

The scientific literature reveals growing interest in morpholine-4-carboximidamide derivatives across multiple disciplines. Recent publications explore their potential in materials science, particularly in designing functional polymers with specific molecular recognition properties. This interdisciplinary appeal makes the compound relevant to researchers beyond traditional organic chemistry, addressing search trends like "advanced material synthesis" or "functional group modifications."

Future prospects for Morpholine-4-carboximidamide sulfate appear promising as chemical research becomes increasingly sophisticated. The compound's versatility positions it well for emerging applications in green chemistry initiatives and sustainable synthesis methods - topics generating significant online search volume. Manufacturers continue to optimize production processes to meet the evolving needs of research institutions and industrial laboratories worldwide.